Cas no 1038509-56-6 (tert-butyl (1S,3S,5S)-3-(aminomethyl)-2-azabicyclo3.1.0hexane-2-carboxylate)

• Product Name: tert-butyl (1S,3S,5S)-3-(aminomethyl)-2-azabicyclo3.1.0hexane-2-carboxylate
• CAS No: 1038509-56-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD28501263
• CID: 4559629
• PubChem ID: 58278675
• Update Time: 2024-11-04

tert-butyl (1S,3S,5S)-3-(aminomethyl)-2-azabicyclo3.1.0hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1s,3s,5s)-2-boc-2-azabicyclo[3.1.0]hexane-3-methylamine
• (1S,3S,5S)-tert-Butyl 3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• SB12099
• (1S,3S,5S)-3-aminomethyl-2-aza-bicyclo[3.1.0]hexane-2-carboxylic acid tert-butyl ester
• tert-butyl (1S,3S,5S)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• tert-butyl (1S,3S,5S)-3-(aminomethyl)-2-azabicyclo3.1.0hexane-2-carboxylate
• (1S,3S,5S)-tert-Butyl3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• MFCD28501263
• CS-0055637
• 1038509-56-6
• ZBNRVIGHEROTFW-VGMNWLOBSA-N
• EN300-1696842
• SCHEMBL1572284
• P14699
• BS-42919
• 1638761-31-5
• P18978

• MDL： MFCD28501263
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-8(6-12)4-7-5-9(7)13/h7-9H,4-6,12H2,1-3H3/t7-,8+,9+/m1/s1
• InChI Key： ZBNRVIGHEROTFW-VGMNWLOBSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](CN)C[C@@H]2C[C@H]12)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6